3-azido-5-bromobenzoic acid
Overview
Description
3-azido-5-bromobenzoic acid is likely a derivative of benzoic acid, which is a simple aromatic carboxylic acid. The “3-azido” refers to an azido group (-N3) attached to the third carbon of the benzene ring, and the “5-bromo” refers to a bromine atom attached to the fifth carbon .
Molecular Structure Analysis
The molecular structure of 3-azido-5-bromobenzoic acid would consist of a benzene ring (a six-membered ring of carbon atoms) with a carboxylic acid group (-COOH), an azido group (-N3), and a bromine atom attached. The positions of these groups on the benzene ring would be determined by the numbering in the name .Chemical Reactions Analysis
The chemical reactions involving 3-azido-5-bromobenzoic acid would depend on the specific conditions and reactants. The azido group could potentially undergo reactions such as reduction to an amine or participation in click chemistry reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-azido-5-bromobenzoic acid would be influenced by its functional groups. For example, the presence of the carboxylic acid group would likely make it acidic, and the azido and bromo groups could affect its reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azido-5-bromobenzoic acid involves the bromination of benzoic acid followed by azidation of the resulting 5-bromobenzoic acid.", "Starting Materials": [ "Benzoic acid", "Bromine", "Sodium azide", "Sulfuric acid", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Bromination of benzoic acid using bromine and sulfuric acid to yield 5-bromobenzoic acid", "Step 2: Dissolve 5-bromobenzoic acid in acetic acid and add sodium azide to the solution", "Step 3: Heat the mixture to 80-90°C for several hours to allow for azidation of the 5-bromobenzoic acid", "Step 4: Cool the mixture and filter the resulting precipitate", "Step 5: Wash the precipitate with water and dry to obtain 3-azido-5-bromobenzoic acid" ] } | |
CAS RN |
2408962-16-1 |
Molecular Formula |
C7H4BrN3O2 |
Molecular Weight |
242 |
Purity |
95 |
Origin of Product |
United States |
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